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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B15583317

For researchers and professionals in drug development, the reproducibility of experimental
results is paramount. This guide provides a comparative analysis of BS-181 hydrochloride, a
selective cyclin-dependent kinase 7 (CDK7) inhibitor, with other relevant CDK inhibitors. The
information presented is collated from various studies to offer a comprehensive overview of its
performance and to provide detailed protocols for key experiments, ensuring that researchers
can reliably reproduce and build upon existing findings.

Comparative Performance of CDK Inhibitors

The efficacy and selectivity of BS-181 hydrochloride are best understood in the context of
other CDK inhibitors. The following tables summarize the inhibitory concentrations (IC50) of
BS-181 and its alternatives against various cyclin-dependent kinases.

Table 1: IC50 Values of BS-181 Hydrochloride and Alternatives against CDKs
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Comp CDK7 CDK1 CDK2 CDK4 CDK5 CDK6 CDK9 Refere
ound (nM) (nM) (nM) (nM) (nM) (nM) (nM) nce

BS-181 21 >3000 880 >3000 3000 >3000 4200 [1]
Roscovi
tine ~200- ~200- >10000 ~200- >10000 ~200-
- 480 [2][3]
(Selicicl 700 700 0 700 0 700
ib)
THZ1 3.2 - - - - - - (4]
YKL-5-

9.7 - - - - - - [5]
124

Note: A lower IC50 value indicates greater potency. Dashes (-) indicate data not readily
available in the compared sources.

Table 2: Anti-proliferative Activity (IC50) of BS-181 in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (pM) Reference
MCF-7 Breast Cancer 15.1-20 [1]
BGC823 Gastric Cancer Not Specified [6]

Colorectal, Lung,
Various Osteosarcoma, 11.5-37.3 [1]

Prostate, Liver

Signaling Pathway and Experimental Workflows

To visualize the mechanism of action and the experimental procedures, the following diagrams
are provided in the DOT language for Graphviz.
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Experimental Workflow: Cell Viability Assay
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Experimental Workflow: Western Blot Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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